![molecular formula C8H13NO2 B176061 1-Oxa-8-azaspiro[4.5]decan-2-one CAS No. 167364-29-6](/img/structure/B176061.png)
1-Oxa-8-azaspiro[4.5]decan-2-one
Overview
Description
1-Oxa-8-azaspiro[4.5]decan-2-one, also known as spirocyclic ketone or oxaspirocyclic ketone, is a chemical compound that has gained significant attention in the field of pharmaceutical research. This compound is a spirocyclic lactam that has a unique structure, which makes it an attractive target for synthetic chemists.5]decan-2-one, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.
Scientific Research Applications
Pharmacological Properties and Therapeutic Efficacy
Oxaprozin, a derivative related to the chemical structure , has been investigated for its pharmacodynamic and pharmacokinetic properties, particularly in treating painful rheumatic and inflammatory conditions. The effectiveness of oxaprozin in rheumatoid arthritis and osteoarthritis treatment is comparable to other non-steroidal anti-inflammatory drugs (NSAIDs), with a favorable profile for once-daily administration. Further studies are encouraged to evaluate its potential across a broader range of rheumatic and inflammatory conditions (Todd & Brogden, 1986).
Synthetic Approaches and Biological Significance
Research on oxazolone moieties, which share a similar heterocyclic structure, has shown that these compounds exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and anti-HIV effects. This highlights the importance of such heterocyclic compounds in medicinal chemistry and their potential as therapeutic agents (Kushwaha & Kushwaha, 2021).
Neuroprotective and Antiepileptic Applications
Oxcarbazepine, another compound with a related heterocyclic structure, is used in treating partial epilepsy. It demonstrates efficacy and safety as a first-line treatment for both adults and children, offering insights into the management of epilepsy and the potential for similar compounds to contribute to neuroprotective therapies (Schmidt & Sachdeo, 2000).
Antimicrobial Resistance and Treatment Strategies
Research into OXA-48-like and NDM-producing Klebsiella pneumoniae infections has provided valuable information on treatment strategies against carbapenem-resistant strains. These insights contribute to understanding how structural analogs of the compound might play a role in developing new antimicrobial agents (Isler et al., 2022).
Environmental Impact and Stability Studies
Studies on the stability and environmental impact of veterinary medicines like oxyclozanide, which shares a similar structural framework, address the degradation behavior under various conditions, providing a basis for assessing the environmental fate of such compounds (Saad et al., 2019).
Mechanism of Action
Target of Action
The primary targets of 1-Oxa-8-azaspiro[4.5]decan-2-one are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .
Mode of Action
The exact mode of action of 1-Oxa-8-azaspiro[4It is believed that this compound interacts with its targets in a specific manner that leads to changes in cellular processes .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1-Oxa-8-azaspiro[4It has been reported that this compound has high gastrointestinal absorption and is a substrate for p-glycoprotein, a protein that pumps foreign substances out of cells . This could potentially impact the bioavailability of the compound.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown. As this compound is still under investigation, further studies are needed to elucidate its effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other compounds can affect its stability and activity. For instance, it has been recommended that this compound be stored in a dry environment at 2-8°C .
Properties
IUPAC Name |
1-oxa-8-azaspiro[4.5]decan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c10-7-1-2-8(11-7)3-5-9-6-4-8/h9H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEUNTAIZLCAWDW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCNCC2)OC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50620717 |
Source
|
| Record name | 1-Oxa-8-azaspiro[4.5]decan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50620717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
167364-29-6 |
Source
|
| Record name | 1-Oxa-8-azaspiro[4.5]decan-2-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=167364-29-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Oxa-8-azaspiro[4.5]decan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50620717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
